![molecular formula C14H14ClNO3 B2874408 3-chloro-N-(3-(furan-3-yl)-3-hydroxypropyl)benzamide CAS No. 1428364-93-5](/img/structure/B2874408.png)
3-chloro-N-(3-(furan-3-yl)-3-hydroxypropyl)benzamide
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Description
3-chloro-N-(3-(furan-3-yl)-3-hydroxypropyl)benzamide is a useful research compound. Its molecular formula is C14H14ClNO3 and its molecular weight is 279.72. The purity is usually 95%.
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Scientific Research Applications
Fluorescence Sensing and Imaging
One application in scientific research for similar compounds involves the regulation of excited-state intramolecular proton transfer (ESIPT) and intramolecular charge transfer (ICT). These properties are significant in fluorescence sensing and imaging. For instance, a study on 3-hydroxyflavone (3HF) and its derivatives, which are structurally related to 3-chloro-N-(3-(furan-3-yl)-3-hydroxypropyl)benzamide, highlights this application. The modification of molecular structures in these compounds helps in tuning their fluorescent properties, making them useful for developing fluorescent probes and organic radiation scintillators (Han et al., 2018).
Antiplasmodial Activities
Another area of application is in the development of antiplasmodial agents. Compounds like N-acylated furazan-3-amines, which share a furan moiety with this compound, have been shown to exhibit activities against different strains of Plasmodium falciparum. Such compounds can be potential therapeutic agents for treating malaria (Hermann et al., 2021).
Probing Solvent Polarity
The ability of certain 3-hydroxychromone derivatives, which are structurally related, to display solvent-dependent fluorescence makes them valuable in studying solvent polarity. This is crucial in chemical analysis and understanding the solvation dynamics of molecules (Ercelen et al., 2002).
Synthesis of Novel Derivatives
The synthesis of novel derivatives, such as 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine, is an application where similar furan-containing compounds are used. These derivatives are synthesized for investigating their pharmacological activities, which include antidepressant and antianxiety properties (Kumar et al., 2017).
Inhibition of Cancer Cell Growth
Compounds with benzofuran moieties, similar to this compound, have been shown to inhibit cancer cell growth and bind to specific sites on tubulin, demonstrating potential as anticancer agents (Romagnoli et al., 2015).
Properties
IUPAC Name |
3-chloro-N-[3-(furan-3-yl)-3-hydroxypropyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClNO3/c15-12-3-1-2-10(8-12)14(18)16-6-4-13(17)11-5-7-19-9-11/h1-3,5,7-9,13,17H,4,6H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBGMAQVTBUYVSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)NCCC(C2=COC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.